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For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC6212 is a dimethyllysine (Kme2)-containing peptidomimetic ligand that demonstrates a

binding affinity for the chromodomain of Chromobox protein homolog 5 (CBX5), also known as

HP1α, with a dissociation constant (KD) of 5.7 μM.[1][2][3] CBX5 is a key epigenetic "reader"

protein that recognizes and binds to histone H3 trimethylated at lysine 9 (H3K9me3), a

hallmark of heterochromatin. This interaction is crucial for the establishment and maintenance

of gene silencing.[4][5] Dysregulation of CBX5 has been implicated in various diseases,

including cancer, where it can influence cell proliferation, apoptosis, and drug resistance.[4][5]

[6][7]

These application notes provide a comprehensive guide for the utilization of UNC6212 in cell-

based assays to probe the function of CBX5 and its downstream signaling pathways. The

protocols outlined below are foundational and may require optimization for specific cell lines

and experimental conditions.

Data Presentation
Table 1: Physicochemical Properties of UNC6212 (Kme2)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15144763?utm_src=pdf-interest
https://www.reactionbiology.com/services/target-specific-assays/epigenetic-assays/cell-based-epigenetic-assays/
https://www.medchemexpress.com/unc6212-kme2.html
https://www.tebubio.com/en_fr_eur/unc6212-kme2-494t72819-50-mg.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9937689/
https://www.spandidos-publications.com/10.3892/ijo.2023.5484
https://pmc.ncbi.nlm.nih.gov/articles/PMC9937689/
https://www.spandidos-publications.com/10.3892/ijo.2023.5484
https://pmc.ncbi.nlm.nih.gov/articles/PMC9942844/
https://pubmed.ncbi.nlm.nih.gov/36652476/
https://www.benchchem.com/product/b15144763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Target
Chromobox protein homolog 5

(CBX5/HP1α)
[1][2][3]

Binding Affinity (KD) 5.7 μM [1][2][3]

Molecular Weight Varies by supplier -

Formulation Typically supplied as a solid -

Solubility Soluble in DMSO [8]

Table 2: Recommended Concentration Ranges for Initial
Experiments

Assay Type
Suggested Starting
Concentration Range

Incubation Time

Cell Viability/Proliferation (e.g.,

MTT, CellTiter-Glo)
1 - 100 μM 24 - 72 hours

Western Blot 10 - 50 μM 24 - 48 hours

Immunofluorescence 10 - 50 μM 24 - 48 hours

Chromatin

Immunoprecipitation (ChIP)
10 - 50 μM 24 - 48 hours

Note: These are suggested starting ranges and should be optimized for each cell line and

experimental endpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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